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Compound of Interest

Compound Name: 3-Methylthio-quinoline

Cat. No.: B15389857 Get Quote

A comprehensive review of available data for 3-Methylthio-quinoline and its closely related

analogs.

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the physical properties of 3-Methylthio-quinoline. Despite a

thorough search of scientific literature and chemical databases, specific experimental data for

the physical properties of 3-Methylthio-quinoline remains largely unavailable. This scarcity of

information suggests that the compound may not have been extensively synthesized or

characterized.

Therefore, this guide will provide available data on the closely related compound, 3-

Methylquinoline, to offer a comparative reference. It is crucial to note that while structurally

similar, the substitution of a methyl group with a methylthio group will influence the physical

properties.

Comparative Physical Properties
To provide a baseline for understanding the potential properties of 3-Methylthio-quinoline, the

following table summarizes the known physical properties of 3-Methylquinoline.
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Physical Property 3-Methylquinoline 3-Methylthio-quinoline

Molecular Formula C₁₀H₉N C₁₀H₉NS

Molecular Weight 143.19 g/mol Data not available

Melting Point 16-17 °C Data not available

Boiling Point 252-253 °C Data not available

Density 1.069 g/mL at 25 °C Data not available

Solubility Data not available Data not available

Refractive Index n20/D 1.615 Data not available

Experimental Protocols
Detailed experimental protocols for determining the physical properties of 3-Methylthio-
quinoline are not available due to the lack of published research on this specific compound.

However, standard methodologies for determining these properties for organic compounds

would be applicable. These include:

Melting Point: Determined using a melting point apparatus, where a small sample is heated

until it transitions from a solid to a liquid.

Boiling Point: Measured by distillation at atmospheric pressure, noting the temperature at

which the liquid boils.

Density: Can be determined using a pycnometer or a hydrometer.

Solubility: Assessed by dissolving a known amount of the compound in various solvents at a

specific temperature until saturation is reached.

Synthesis of Quinoline Derivatives
While a specific synthesis protocol for 3-Methylthio-quinoline is not readily found, the

synthesis of quinoline derivatives is well-established in organic chemistry. Several named

reactions are commonly employed to construct the quinoline ring system, including:
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Skraup Synthesis: The reaction of aniline with glycerol, sulfuric acid, and an oxidizing agent.

Doebner-von Miller Reaction: A reaction of an α,β-unsaturated carbonyl compound with an

aniline.

Combes Quinoline Synthesis: The reaction of anilines with β-diketones.

Friedländer Synthesis: The condensation of a 2-aminoaryl aldehyde or ketone with a

compound containing a reactive α-methylene group.

The introduction of the 3-methylthio group could potentially be achieved through modification of

a pre-formed quinoline ring or by using a starting material already containing the methylthio

moiety.

Logical Relationship for Synthesis Approach
Below is a generalized workflow for the potential synthesis of a substituted quinoline like 3-
Methylthio-quinoline.

Caption: A generalized workflow for the synthesis of a substituted quinoline.

Signaling Pathways and Experimental Workflows
Currently, there is no information available in the scientific literature regarding any signaling

pathways or specific experimental workflows in which 3-Methylthio-quinoline is involved.

Research into the biological activity of novel quinoline derivatives is an ongoing field, and future

studies may elucidate the role, if any, of this particular compound.

In conclusion, while a detailed technical guide on the physical properties of 3-Methylthio-
quinoline cannot be provided at this time due to a lack of available data, this document offers

a summary of the properties of a closely related compound and outlines general synthetic

strategies. Further experimental investigation is required to fully characterize 3-Methylthio-
quinoline.

To cite this document: BenchChem. [An In-depth Technical Guide on the Physical Properties
of 3-Methylthio-quinoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15389857#what-are-the-physical-properties-of-3-
methylthio-quinoline]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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